Cas no 15456-95-8 (2-Benzothiazolol,2-acetate)
2-Benzothiazolol,2-acetate structure
Product Name:2-Benzothiazolol,2-acetate
CAS No:15456-95-8
MF:C9H7NO2S
MW:193.222380876541
CID:98656
PubChem ID:4169650
Update Time:2025-04-18
2-Benzothiazolol,2-acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolol,2-acetate
- 2-Benzothiazolol,acetate(ester)(8CI)
- 1,3-benzothiazol-2-yl acetate
- SCHEMBL5131881
- 15456-95-8
- AKOS024327352
-
- Inchi： 1S/C9H7NO2S/c1-6(11)12-9-10-7-4-2-3-5-8(7)13-9/h2-5H,1H3
- InChI Key： GLFGFXDDVYKLKP-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC=CC1=2)OC(C)=O
Computed Properties
- Exact Mass: 193.01981
- Monoisotopic Mass: 193.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 39.19
2-Benzothiazolol,2-acetate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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